Cas no 477511-11-8 (3-(3-bromobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3-bromobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 477511-11-8
• MF: C₁₆H₁₁BrN₂O₃
• MW: 359.174143075943
• CID: 3994970
• PubChem ID: 11256896
• Update Time: 2025-05-24

3-(3-bromobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[(3-bromobenzoyl)amino]-
• 3-(3-bromobenzamido)benzofuran-2-carboxamide
• 3-(3-bromobenzamido)-1-benzofuran-2-carboxamide
• 3-[(3-bromobenzoyl)amino]-1-benzofuran-2-carboxamide
• 477511-11-8
• AKOS001634423
• F0834-0824
• SR-01000446039-1
• CCG-107494
• SR-01000446039
• Z108545824

• Inchi： 1S/C16H11BrN2O3/c17-10-5-3-4-9(8-10)16(21)19-13-11-6-1-2-7-12(11)22-14(13)15(18)20/h1-8H,(H2,18,20)(H,19,21)
• InChI Key： OBSIOEUSGWVMPS-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(Br)=C2)=C1C(N)=O

Computed Properties

• Exact Mass: 357.99530Da
• Monoisotopic Mass: 357.99530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-(3-bromobenzamido)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(3-bromobenzamido)-1-benzofuran-2-carboxamide (CAS No. 477511-11-8): Properties, Applications, and Research Insights

3-(3-bromobenzamido)-1-benzofuran-2-carboxamide (CAS No. 477511-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzofuran derivative features a unique molecular structure combining a bromobenzamido moiety with a carboxamide functional group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the pharmacological properties associated with benzofuran-based compounds.

Recent studies highlight the compound's relevance in drug discovery, especially in targeting enzyme modulation and receptor interactions. Its heterocyclic framework aligns with current trends in developing small-molecule therapeutics for metabolic disorders and inflammatory conditions. The presence of the bromo substituent enhances its utility in cross-coupling reactions, a hot topic in green chemistry and catalysis research. Scientists frequently search for "CAS 477511-11-8 solubility" or "benzofuran carboxamide synthesis," reflecting its experimental demand.

From a materials science perspective, this compound contributes to advancements in organic semiconductors and luminescent materials. Its conjugated system enables potential applications in OLED technology, a field experiencing rapid growth due to the global push for energy-efficient displays. Analytical data (e.g., HPLC purity, NMR spectra) are often requested in academic forums, underscoring its role in quality control protocols.

Environmental and ADMET profiling (Absorption, Distribution, Metabolism, Excretion, Toxicity) of 3-(3-bromobenzamido)-1-benzofuran-2-carboxamide remains an active research area. With increasing focus on sustainable chemistry, researchers investigate its biodegradation pathways and eco-friendly synthesis methods. Patent databases reveal its inclusion in innovative formulations, particularly where structural analogs demonstrate enhanced bioavailability.

In summary, CAS No. 477511-11-8 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its structure-activity relationships continue to inspire publications in high-impact journals, while industry queries like "bulk suppliers of benzofuran carboxamide" reflect its commercial viability. Future directions may explore its nanotechnology integrations or combination therapies, aligning with precision medicine trends.